Cas no 1260758-47-1 (6-chloro-4-(trifluoromethyl)pyridazine-3-carboxylic acid)

• Product Name: 6-chloro-4-(trifluoromethyl)pyridazine-3-carboxylic acid
• CAS No: 1260758-47-1
• MF: C₆H₂ClF₃N₂O₂
• MW: 226.540490627289
• CID: 5168026
• Update Time: 2026-03-04

6-chloro-4-(trifluoromethyl)pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-(trifluoromethyl)pyridazine-3-carboxylic acid
• 6-chloro-4-(trifluoromethyl)pyridazine-3-carboxylicacid
• 6-Chloro-4-trifluoromethyl-pyridazine-3-carboxylic acid

• Inchi： 1S/C6H2ClF3N2O2/c7-3-1-2(6(8,9)10)4(5(13)14)12-11-3/h1H,(H,13,14)
• InChI Key： WCCPLLFNAXNRKI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=C(C(=O)O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• XLogP3: 1.6
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 6-chloro-4-(trifluoromethyl)pyridazine-3-carboxylic acid

Comprehensive Overview of 6-chloro-4-(trifluoromethyl)pyridazine-3-carboxylic acid (CAS No. 1260758-47-1)

6-chloro-4-(trifluoromethyl)pyridazine-3-carboxylic acid (CAS No. 1260758-47-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a chloro and trifluoromethyl group on the pyridazine ring enhances its reactivity and potential applications in drug discovery. This compound is often explored as a building block for synthesizing more complex molecules, particularly in the development of small-molecule inhibitors and bioactive intermediates.

In recent years, the demand for trifluoromethylated compounds like 6-chloro-4-(trifluoromethyl)pyridazine-3-carboxylic acid has surged, driven by their role in optimizing drug candidates' pharmacokinetic properties. Researchers frequently search for "pyridazine derivatives in drug design" or "CAS 1260758-47-1 applications," reflecting its relevance in modern medicinal chemistry. Its carboxylic acid functionality further allows for versatile derivatization, making it a valuable tool for structure-activity relationship (SAR) studies.

The compound's synthetic utility extends beyond pharmaceuticals. Agrochemical scientists investigate its potential as a precursor for crop protection agents, given the bioactivity often associated with chloro-trifluoromethyl pyridazines. Searches like "6-chloro-4-(trifluoromethyl)pyridazine-3-carboxylic acid suppliers" or "pyridazine-based herbicides" highlight its cross-industry appeal. Analytical methods such as HPLC and NMR are typically employed to ensure the purity of this compound, a critical factor for reproducibility in research.

From an environmental perspective, the stability and degradation pathways of 6-chloro-4-(trifluoromethyl)pyridazine-3-carboxylic acid are subjects of ongoing study. Queries like "biodegradability of fluorinated pyridazines" align with growing concerns about sustainable chemistry. Regulatory compliance, including REACH and FDA guidelines, is essential when handling this compound, though it is not classified as hazardous under standard safety protocols.

Innovations in green synthesis methods for CAS 1260758-47-1 are also gaining traction, addressing the need for cost-effective production with minimal waste. Patent literature reveals its incorporation into proprietary drug formulations, underscoring its commercial importance. As the scientific community prioritizes fragment-based drug discovery, this compound’s role as a molecular scaffold is likely to expand further.

In summary, 6-chloro-4-(trifluoromethyl)pyridazine-3-carboxylic acid exemplifies the intersection of structural ingenuity and practical utility in organic chemistry. Its adaptability across multiple domains—from pharmaceutical intermediates to agrochemical precursors—makes it a compound of enduring interest. Future research may focus on optimizing its synthetic routes or exploring novel biological targets, ensuring its continued relevance in scientific advancement.